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Compound of Interest

Compound Name: Methyl dimethoxyacetate

Cat. No.: B151051

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methyl
dimethoxyacetate in various organic solvents. Due to its application as an intermediate in
pharmaceutical synthesis and as a specialty solvent, understanding its solubility characteristics
is crucial for process development, formulation, and chemical synthesis.[1] This document
compiles available solubility data, details experimental protocols for solubility determination,
and presents a generalized workflow for these experimental procedures.

Physicochemical Properties of Methyl
Dimethoxyacetate

Methyl dimethoxyacetate, also known as methyl 2,2-dimethoxyacetate, is a colorless to pale
yellow liquid with a mild, ester-like odor.[1] A summary of its key physicochemical properties is
presented in Table 1.

Table 1: Physicochemical Properties of Methyl Dimethoxyacetate
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Property Value Reference
CAS Number 89-91-8 [1112]
Molecular Formula C5H1004 [1][2]
Molecular Weight 134.13 g/mol [1]
Appearance Clear C(.)Iorless to very slightly (3]
yellow liquid

Density 1.096 g/mL at 25 °C [2]

Boiling Point 140-142 °C [1]

Flash Point 63 °C (146 °F) [3]
Refractive Index n20/D 1.405 [2][3]

Solubility Data

The solubility of methyl dimethoxyacetate in organic solvents is a critical parameter for its use
in various applications. While comprehensive quantitative data is limited in publicly available
literature, existing information indicates good solubility in many common organic solvents.

Qualitative Solubility:

Methyl dimethoxyacetate is reported to be miscible with common organic solvents such as
ethanol, acetone, and diethyl ether.[1] It is also described as being soluble in most common
organic solvents.[1] More specific qualitative descriptions include:

e Sparingly soluble in chloroform.[3]

 Slightly soluble in methanol.[3]

e Soluble in glacial acetic acid and alkali solutions.[4]
Quantitative Solubility Data:

A single quantitative data point has been found for the solubility of methyl dimethoxyacetate
in ethanol. This information, along with qualitative descriptions, is summarized in Table 2.
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Table 2: Solubility of Methyl Dimethoxyacetate in Selected Organic Solvents

Solvent Temperature (°C) Solubility Reference
Ethanol 25 1g/1mL [4]
Acetone Not Specified Miscible [1]
Diethyl Ether Not Specified Miscible [1]
Chloroform Not Specified Sparingly Soluble [3]
Methanol Not Specified Slightly Soluble [3]
Glacial Acetic Acid Not Specified Soluble [4]

Experimental Protocols for Solubility Determination

The following are detailed methodologies for determining the solubility of a liquid solute like
methyl dimethoxyacetate in organic solvents. These protocols are generalized and can be
adapted based on the specific solvent and available analytical equipment.

Shake-Flask Method (Thermodynamic Solubility)

The shake-flask method is a classical and reliable technique for determining thermodynamic
solubility. It involves saturating a solvent with the solute and then quantifying the concentration
of the solute in the solution.

Materials:

Methyl dimethoxyacetate (solute)

Organic solvent of interest

Thermostatically controlled shaker or water bath

Analytical balance

Vials with screw caps
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e Syringe filters (e.g., 0.45 um PTFE)

¢ Volumetric flasks and pipettes

e Analytical instrument for quantification (e.g., GC-MS, HPLC-UV)

Procedure:

e Preparation of Supersaturated Solution: Add an excess amount of methyl
dimethoxyacetate to a known volume of the organic solvent in a sealed vial. The excess
solute should be visibly present as a separate phase.

o Equilibration: Place the vials in a thermostatically controlled shaker set to a constant
temperature (e.g., 25 °C). Agitate the samples for a sufficient period (typically 24-72 hours) to
ensure equilibrium is reached.

o Phase Separation: After equilibration, allow the vials to stand undisturbed at the set
temperature for at least 24 hours to allow the undissolved solute to settle.

o Sampling: Carefully withdraw a known volume of the supernatant using a pipette, ensuring
no undissolved material is disturbed.

« Filtration: Immediately filter the collected sample through a syringe filter into a clean, pre-
weighed vial to remove any suspended microparticles.

e Quantification:

o Gravimetric Analysis: Evaporate the solvent from the filtered sample under controlled
conditions (e.g., in a vacuum oven at a temperature below the boiling point of the solute)
and weigh the remaining solute.

o Chromatographic Analysis (Recommended): Prepare a series of calibration standards of
methyl dimethoxyacetate in the same solvent. Dilute the filtered saturated solution with a
known volume of the solvent. Analyze the diluted sample and the calibration standards
using a suitable chromatographic method (e.g., Gas Chromatography-Mass Spectrometry
or High-Performance Liquid Chromatography with a UV detector).
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o Calculation: Determine the concentration of methyl dimethoxyacetate in the saturated
solution from the calibration curve. Express the solubility in appropriate units (e.g., g/100 mL,
mol/L).

Isothermal Titration Method

This method involves the stepwise addition of a solvent to a known amount of the solute until
complete dissolution is observed. It is a faster method but may be less precise than the shake-
flask method.

Materials:

Methyl dimethoxyacetate

Organic solvent

Thermostatically controlled vessel with a stirrer

Burette or automated titrator

Light source and detector (for visual or instrumental observation of dissolution)

Procedure:

o Sample Preparation: Accurately weigh a known amount of methyl dimethoxyacetate and
place it in the thermostatically controlled vessel.

« Titration: Slowly add the organic solvent from a burette while continuously stirring the
mixture.

o Endpoint Determination: Observe the solution for the point at which the last of the solute just
dissolves. This can be done visually or by using an instrumental method that detects
changes in turbidity.

o Calculation: Record the total volume of the solvent added. Calculate the solubility based on
the known mass of the solute and the volume of the solvent required for complete
dissolution.
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Experimental Workflow Diagram

The following diagram illustrates a generalized workflow for determining the solubility of methyl
dimethoxyacetate in an organic solvent using the shake-flask method followed by

chromatographic analysis.
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Caption: Experimental workflow for solubility determination.
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Conclusion

This technical guide has summarized the available information on the solubility of methyl
dimethoxyacetate in organic solvents. While it is generally highly soluble in common organic
solvents, there is a notable lack of comprehensive quantitative data in the scientific literature.
The provided experimental protocols offer robust methods for researchers and professionals to
determine the solubility of this compound in specific solvent systems relevant to their work. The
detailed workflows will aid in the accurate and reproducible measurement of this critical
physicochemical property, facilitating its effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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